5Z,8Z,11Z,14Z-Eicosatetraenedioic acid
5Z,8Z,11Z,14Z-Eicosatetraenedioic acid
20-carboxy Arachidonic acid (20-COOH-AA) is the major metabolite of 20-HETE that is produced in renal tubular epithelial, endothelial, and microvascular smooth muscle cell cultures. This ω-oxidation conversion can take place using purified alcohol dehydrogenases three and four or by microsomes containing recombinant human CYP4F3B. Like 20-HETE, 20-COOH-AA inhibits ion transport in the kidneys. It also produces vasorelaxation of porcine coronary microvessels constricted with endothelin. 20-COOH-AA binds to isolated ligand binding domains of peroxisome proliferator-activated receptor α (PPARα) (Kd = 0.87 ± 0.12 µM) and PPARγ (Kd = 1.7 ± 0.5 µM), and is a dual activator of PPARα and PPARγ in a transiently transfected COS-7 cell reporter system.
Brand Name:
Vulcanchem
CAS No.:
79551-84-1
VCID:
VC0042540
InChI:
InChI=1S/C20H30O4/c21-19(22)17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18-20(23)24/h1,3-4,6-7,9-10,12H,2,5,8,11,13-18H2,(H,21,22)(H,23,24)/b3-1-,6-4-,9-7-,12-10-
SMILES:
C(CCC(=O)O)CC=CCC=CCC=CCC=CCCCC(=O)O
Molecular Formula:
C20H30O4
Molecular Weight:
334.4 g/mol
5Z,8Z,11Z,14Z-Eicosatetraenedioic acid
CAS No.: 79551-84-1
Reference Standards
VCID: VC0042540
Molecular Formula: C20H30O4
Molecular Weight: 334.4 g/mol
| CAS No. | 79551-84-1 |
|---|---|
| Product Name | 5Z,8Z,11Z,14Z-Eicosatetraenedioic acid |
| Molecular Formula | C20H30O4 |
| Molecular Weight | 334.4 g/mol |
| IUPAC Name | (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenedioic acid |
| Standard InChI | InChI=1S/C20H30O4/c21-19(22)17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18-20(23)24/h1,3-4,6-7,9-10,12H,2,5,8,11,13-18H2,(H,21,22)(H,23,24)/b3-1-,6-4-,9-7-,12-10- |
| Standard InChIKey | BGOJKUCHTMYINI-DTLRTWKJSA-N |
| Isomeric SMILES | C(CCC(=O)O)C/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)O |
| SMILES | C(CCC(=O)O)CC=CCC=CCC=CCC=CCCCC(=O)O |
| Canonical SMILES | C(CCC(=O)O)CC=CCC=CCC=CCC=CCCCC(=O)O |
| Description | 20-carboxy Arachidonic acid (20-COOH-AA) is the major metabolite of 20-HETE that is produced in renal tubular epithelial, endothelial, and microvascular smooth muscle cell cultures. This ω-oxidation conversion can take place using purified alcohol dehydrogenases three and four or by microsomes containing recombinant human CYP4F3B. Like 20-HETE, 20-COOH-AA inhibits ion transport in the kidneys. It also produces vasorelaxation of porcine coronary microvessels constricted with endothelin. 20-COOH-AA binds to isolated ligand binding domains of peroxisome proliferator-activated receptor α (PPARα) (Kd = 0.87 ± 0.12 µM) and PPARγ (Kd = 1.7 ± 0.5 µM), and is a dual activator of PPARα and PPARγ in a transiently transfected COS-7 cell reporter system. |
| Synonyms | 1,20-eicosatetraenedioic acid 20-carboxyarachidonic acid arachidonic acid-20-carboxylic acid |
| Reference | 1.Fang, X.,Dillon, J.S.,Hu, S., et al. 20-carboxy-arachidonic acid is a dual activator of peroxisome proliferator-activated receptors α and γ. Prostaglandins & Other Lipid Mediators 82, 175-184 (2007). |
| PubChem Compound | 6437827 |
| Last Modified | Nov 11 2021 |
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